Cas no 81771-85-9 (S-(+)-Mexiletine Hydrochloride)

• Product Name: S-(+)-Mexiletine Hydrochloride
• CAS No: 81771-85-9
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD18379556
• CID: 708189
• PubChem ID: 57149589
• Update Time: 2024-10-27

S-(+)-Mexiletine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-(2,6-dimethylphenoxy)-, hydrochloride (1:1), (2S)-
• S-(+)-Mexiletine Hydrochloride
• (+)-(S)-Mexiletine hydrochloride
• (2S)-1-(2,6-dimethylphenoxy)propan-2-amine,hydrochloride
• 2-CHLORO-1-(4-FLUOROPHENYL)-1-PROPANONE
• S-(+)-Mexiletine Hyd
• UNII-606D60IS38 component NFEIBWMZVIVJLQ-PPHPATTJSA-N
• ZLE0077
• CS-0039127
• UNII-39G3B7LJ9Q
• 2-Propanamine, 1-(2,6-dimethylphenoxy)-, hydrochloride, (S)-
• SCHEMBL3645798
• Mexiletine hydrochloride, (S)-
• (2S)-1-(2,6-dimethylphenoxy)propan-2-amine hydrochloride
• Mexiletine hydrochloride, (+)-
• 81771-85-9
• 2-Propanamine, 1-(2,6-dimethylphenoxy)-, hydrochloride, (2S)-
• (S)-(+)-Mexiletine hydrochloride
• (+)-Mexiletine Hydrochloride
• 2-Propanamine, 1-(2,6-dimethylphenoxy)-, hydrochloride (1:1), (2S)-
• AS-61070
• (2S)-1-(2,6-Dimethylphenoxy)-2-propanamine Hydrochloride
• ((S)-2-((2,6-Dimethylphenyl)oxy)-1-methylethyl)amine hydrochloride
• 39G3B7LJ9Q
• (S)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
• (S)-1-(2,6-Dimethylphenoxy)propan-2-aminehydrochloride
• (S)-1-(2,6-Dimethylphenoxy)propan-2-amine hydrochloride
• MFCD18379556
• (2S)-1-(2,6-Dimethylphenoxy)-2-propanamine Hydrochloride; (+)-(S)-Mexiletine Hydrochloride; (+)-Mexiletine Hydrochloride;
• (2S)-1-(2,6-dimethylphenoxy)propan-2-amine;hydrochloride
• AKOS027430225

• MDL： MFCD18379556
• Inchi： 1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H/t10-;/m0./s1
• InChI Key： NFEIBWMZVIVJLQ-PPHPATTJSA-N
• SMILES： Cl.O(C1C(C)=CC=CC=1C)C[C@H](C)N

Computed Properties

• Exact Mass: 215.10800
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.53170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers